Cas no 2138028-84-7 (4-(1-ethoxyethenyl)-1,3-dimethyl-1H-pyrazol-5-amine)

• Product Name: 4-(1-ethoxyethenyl)-1,3-dimethyl-1H-pyrazol-5-amine
• CAS No: 2138028-84-7
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5990157
• PubChem ID: 165785338
• Update Time: 2025-06-08

4-(1-ethoxyethenyl)-1,3-dimethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-803078
• 2138028-84-7
• 4-(1-ethoxyethenyl)-1,3-dimethyl-1H-pyrazol-5-amine

• Inchi： 1S/C9H15N3O/c1-5-13-7(3)8-6(2)11-12(4)9(8)10/h3,5,10H2,1-2,4H3
• InChI Key： KMMCHALWCFJAJP-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1C(C)=NN(C)C=1N

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-(1-ethoxyethenyl)-1,3-dimethyl-1H-pyrazol-5-amine

Introduction to 4-(1-ethoxyethenyl)-1,3-dimethyl-1H-pyrazol-5-amine (CAS No. 2138028-84-7) in Modern Chemical and Pharmaceutical Research

4-(1-ethoxyethenyl)-1,3-dimethyl-1H-pyrazol-5-amine, identified by its CAS number 2138028-84-7, is a compound of significant interest in the realm of chemical and pharmaceutical research. This heterocyclic amine derivative has garnered attention due to its unique structural features and potential applications in drug development, particularly in the synthesis of novel therapeutic agents. The compound’s molecular framework, featuring a pyrazole core substituted with ethoxyethenyl and dimethyl groups, positions it as a versatile intermediate for exploring pharmacological properties.

The pyrazole scaffold is a well-documented motif in medicinal chemistry, known for its broad spectrum of biological activities. Compounds incorporating pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. In the case of 4-(1-ethoxyethenyl)-1,3-dimethyl-1H-pyrazol-5-amine, the ethoxyethenyl side chain introduces reactivity that can be exploited for further functionalization, making it a valuable building block for designing molecules with tailored biological responses.

Recent advancements in computational chemistry and molecular modeling have enhanced the understanding of how structural modifications influence the pharmacokinetic and pharmacodynamic profiles of pyrazole-based compounds. Studies indicate that the presence of electron-withdrawing or donating groups at specific positions on the pyrazole ring can modulate binding affinity to biological targets. The dimethyl substituents in 4-(1-ethoxyethenyl)-1,3-dimethyl-1H-pyrazol-5-amine contribute to steric hindrance and electronic effects that may enhance interactions with enzymes or receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential role in the development of next-generation therapeutics. Researchers are increasingly leveraging heterocyclic compounds like 4-(1-ethoxyethenyl)-1,3-dimethyl-1H-pyrazol-5-amine to address unmet medical needs. For instance, modifications to the ethoxyethenyl moiety could lead to derivatives with improved solubility or bioavailability, critical factors for clinical efficacy. Furthermore, the pyrazole core’s ability to engage with multiple biological targets simultaneously makes it an attractive candidate for multitarget drug design—a strategy gaining traction in modern pharmaceutical innovation.

The synthesis of 4-(1-ethoxyethenyl)-1,3-dimethyl-1H-pyrazol-5-amine involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of a pyrazole precursor, followed by introduction of the ethoxyethenyl group through reactions such as vinylation or alkoxylation. The dimethyl groups are then incorporated via methylation reactions. These synthetic pathways underscore the compound’s versatility as a chemical probe for exploring new synthetic methodologies and reaction cascades.

In parallel with experimental approaches, computational studies have shed light on the electronic properties of 4-(1-ethoxyethenyl)-1,3-dimethyl-1H-pyrazol-5-amine. Density functional theory (DFT) calculations have been employed to predict its HOMO-LUMO gaps and charge distribution patterns, which are indicative of its potential reactivity and interaction capabilities. Such insights are invaluable for guiding experimental modifications aimed at optimizing pharmacological activity. Additionally, virtual screening techniques have been used to identify potential binding pockets in target proteins where this compound might exert its effects.

The pharmaceutical industry’s interest in heterocyclic compounds like 4-(1-ethoxyethenyl)-1,3-dimethyl-1H-pyrazol-5-amine is further fueled by their structural diversity and functional flexibility. Pyrazole derivatives are known to exhibit diverse biological activities across multiple therapeutic areas. For example, recent patents have described novel pyrazole-based compounds with promising antiviral and anti-inflammatory properties. The structural motifs present in 4-(1-ethoxyethenyl)-1,3-dimethyl-1H-pyrazol-5-amine align well with these trends, suggesting its potential as a lead compound for further derivatization.

As research progresses, interdisciplinary approaches combining organic chemistry with bioinformatics will continue to drive innovation in this field. The integration of machine learning models for predicting molecular properties has already shown promise in accelerating drug discovery pipelines. By leveraging such tools alongside traditional experimental methods, scientists can more efficiently explore the therapeutic potential of compounds like 4-(1-ethoxyethenyl)-1,3-dimethyl-1H-pyrazol-5-amino, including their interactions with complex biological systems.

The future directions for studying 4-(1-Ethoxy Ethenyl)-Dimethyl Pyrazol Amine (CAS No 2138028 84 7) are multifaceted. Investigating its metabolic stability and pharmacokinetic behavior will be crucial for assessing its suitability as a drug candidate. Additionally, exploring its role in preclinical models could provide early insights into its clinical relevance. Collaborative efforts between academic researchers and industry scientists will be essential to translate laboratory findings into tangible therapeutic advancements.

In conclusion,4-(Ethoxy Ethene Methyl Dimethyl Pyrazol Amine) represents a compelling subject of study within chemical pharmaceuticals due to its structural complexity and functional diversity. Its unique combination of substituents positions it as a valuable scaffold for developing innovative treatments across various disease indications. As research methodologies evolve—particularly those involving computational biology—the full potential of this compound is likely to be realized through interdisciplinary collaborations that bridge synthetic chemistry with biological exploration.